Cas no 1806301-32-5 (4-(Fluoromethyl)benzo[d]oxazol-2-ol)

4-(Fluoromethyl)benzo[d]oxazol-2-ol is a fluorinated heterocyclic compound featuring a benzo[d]oxazole core with a hydroxymethyl substituent at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of the fluoromethyl group enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties in drug development. The hydroxyl group at the 2-position offers a versatile handle for further functionalization, enabling derivatization into esters, ethers, or other derivatives. Its well-defined molecular framework makes it a valuable intermediate for medicinal chemistry research, particularly in the design of enzyme inhibitors or receptor modulators.
4-(Fluoromethyl)benzo[d]oxazol-2-ol structure
1806301-32-5 structure
Product Name:4-(Fluoromethyl)benzo[d]oxazol-2-ol
CAS No:1806301-32-5
MF:C8H6FNO2
MW:167.137145519257
CID:4819646
Update Time:2025-06-30

4-(Fluoromethyl)benzo[d]oxazol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(Fluoromethyl)benzo[d]oxazol-2-ol
    • 4-(Fluoromethyl)-2-hydroxybenzo[d]oxazole
    • Inchi: 1S/C8H6FNO2/c9-4-5-2-1-3-6-7(5)10-8(11)12-6/h1-3H,4H2,(H,10,11)
    • InChI Key: TUJCDUIMLNDEDJ-UHFFFAOYSA-N
    • SMILES: FCC1=CC=CC2=C1NC(=O)O2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3

4-(Fluoromethyl)benzo[d]oxazol-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001651-250mg
4-(Fluoromethyl)-2-hydroxybenzo[d]oxazole
1806301-32-5 98%
250mg
$5,238.43 2022-03-31
Alichem
A081001651-500mg
4-(Fluoromethyl)-2-hydroxybenzo[d]oxazole
1806301-32-5 98%
500mg
$8,067.61 2022-03-31
Alichem
A081001651-1g
4-(Fluoromethyl)-2-hydroxybenzo[d]oxazole
1806301-32-5 98%
1g
$13,616.84 2022-03-31

Additional information on 4-(Fluoromethyl)benzo[d]oxazol-2-ol

4-(Fluoromethyl)benzo[d]oxazol-2-ol: A Comprehensive Overview of CAS No. 1806301-32-5

4-(Fluoromethyl)benzo[d]oxazol-2-ol (CAS No. 1806301-32-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 4-(Fluoromethyl)benzo[d]oxazol-2-ol features a fluoromethyl group attached to a benzo[d]oxazole ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its pharmacological behavior. Fluorinated compounds are of particular interest in drug discovery due to their enhanced metabolic stability and improved binding affinities to biological targets.

Recent studies have explored the potential applications of 4-(Fluoromethyl)benzo[d]oxazol-2-ol in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its ability to reduce inflammation in animal models of arthritis.

In the realm of cancer research, 4-(Fluoromethyl)benzo[d]oxazol-2-ol has shown potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic applications, 4-(Fluoromethyl)benzo[d]oxazol-2-ol has also been investigated for its use as a chemical probe in biochemical assays. Its unique structure makes it an excellent tool for studying protein-ligand interactions and for identifying novel targets in drug discovery. Researchers have utilized this compound to gain insights into the binding modes of oxazole derivatives to specific proteins, which can inform the design of more potent and selective drugs.

The synthesis of 4-(Fluoromethyl)benzo[d]oxazol-2-ol has been optimized using modern synthetic techniques, ensuring high yields and purity levels suitable for both research and commercial applications. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution reactions and cyclization steps. These methods have been refined to minimize side reactions and improve overall efficiency.

In terms of safety and toxicity, preliminary assessments suggest that 4-(Fluoromethyl)benzo[d]oxazol-2-ol exhibits a favorable safety profile at therapeutic concentrations. However, further studies are needed to fully evaluate its long-term safety and potential side effects in humans. Preclinical toxicity studies are currently underway to address these concerns and to support the advancement of this compound into clinical trials.

The future outlook for 4-(Fluoromethyl)benzo[d]oxazol-2-ol is promising. Ongoing research aims to explore its potential in combination therapies with existing drugs to enhance treatment efficacy and overcome drug resistance. Additionally, efforts are being made to develop prodrugs and analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

In conclusion, 4-(Fluoromethyl)benzo[d]oxazol-2-ol (CAS No. 1806301-32-5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure and promising biological activities make it a subject of intense interest in both academic and industrial settings. As research progresses, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and in the development of new treatments for various medical conditions.

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